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Compound of Interest

Compound Name: 1-Nonadecene
CAS No.: 27400-77-7
Cat. No.: B7770504
Get Quote
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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectroscopic data for 1-
nonadecene, a long-chain aliphatic alkene. The document details its characteristic signatures
in Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS), offering a
valuable resource for its identification, characterization, and quality control in research and
development settings.

Introduction to 1-Nonadecene

1-Nonadecene (Ci9Hs3s) is an unsaturated hydrocarbon with a terminal double bond.[1][2] Its
chemical structure consists of a nineteen-carbon chain with a double bond between the first
and second carbon atoms.[2] Understanding its spectroscopic properties is crucial for
researchers working with this compound in various applications, including its use as a chemical
intermediate and in the study of long-chain hydrocarbons.

Spectroscopic Data
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The following sections present the key spectroscopic data for 1-nonadecene in a structured
tabular format for ease of reference and comparison.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technique for elucidating the carbon-hydrogen framework of a
molecule. For 1-nonadecene, both *H and 3C NMR provide distinct signals corresponding to
the different chemical environments of the protons and carbon atoms.

Table 1: *H NMR Spectroscopic Data for 1-Nonadecene[3][4][5]

Chemical Shift (8)

Multiplicity Integration Assignment
ppm
~5.8 m 1H -CH=CH:z
~4.9 m 2H -CH=CH:
~2.0 m 2H -CH2-CH=CH:
~1.2-1.4 m 30H -(CH2)1s-
~0.9 t 3H -CHs

Solvent: CDCIs, Reference: TMS[5][6]

Table 2: 13C NMR Spectroscopic Data for 1-Nonadecene[4][6][7]
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Chemical Shift (8) ppm Assighment
~139.2 -CH=CH:z
~114.1 -CH=CH:
~33.9 -CH2-CH=CH:z
~31.9 -(CH2)n-
~29.7 -(CH2)n-
~29.4 -(CH2)n-
~29.2 -(CH2)n-
~22.7 -CH2-CHs
~14.1 -CHs

Solvent: CDClIs, Reference: TMS[6][8]

Infrared (IR) Spectroscopy

IR spectroscopy provides information about the functional groups present in a molecule. The IR
spectrum of 1-nonadecene is characterized by absorption bands corresponding to its alkene
and alkane moieties.

Table 3: IR Spectroscopic Data for 1-Nonadecene[3][4]

Wavenumber (cm~—2) Intensity Assignment

~3079 Medium =C-H stretch (alkene)
~2925, ~2854 Strong C-H stretch (alkane)
~1641 Medium C=C stretch (alkene)
~1465 Medium C-H bend (alkane)

=C-H bend (out-of-plane,
~991, ~909 Strong
alkene)
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Sample preparation: Liquid film[3][4]

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern
of a molecule. For 1-nonadecene, electron ionization (El) leads to the formation of a molecular
ion and characteristic fragment ions.

Table 4: Mass Spectrometry Data for 1-Nonadecene[1][9][10]

miz Relative Intensity Assighment

266 Moderate [M]* (Molecular lon)

[CnH2n]*, [CnH2Nn-1]*

Various High
fragments

lonization method: Electron lonization (EIN[1][9]

Experimental Protocols

The following are generalized experimental protocols for obtaining the spectroscopic data
presented above. Specific instrument parameters may vary.

NMR Spectroscopy

A sample of 1-nonadecene is dissolved in a deuterated solvent, typically chloroform-d (CDCIs),
containing a small amount of tetramethylsilane (TMS) as an internal standard.[5][6] The
solution is then placed in an NMR tube. *H and 3C NMR spectra are acquired on a high-
resolution NMR spectrometer.[11] For *H NMR, standard pulse sequences are used. For 13C
NMR, proton-decoupled spectra are typically obtained to simplify the spectrum to single lines

for each unique carbon atom.[12]

Infrared (IR) Spectroscopy

A drop of neat 1-nonadecene is placed between two potassium bromide (KBr) or sodium
chloride (NaCl) salt plates to form a thin liquid film.[4] The salt plates are then mounted in the
sample holder of an FTIR spectrometer. The spectrum is recorded by passing a beam of
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infrared radiation through the sample and measuring the absorption at different wavenumbers.
[13] A background spectrum of the clean salt plates is typically recorded and subtracted from
the sample spectrum.

Mass Spectrometry

A dilute solution of 1-nonadecene in a volatile organic solvent is introduced into the mass
spectrometer, often via a gas chromatograph (GC-MS) for sample purification and introduction.
[10] In the ion source, the sample is vaporized and bombarded with a high-energy electron
beam (typically 70 eV) to induce ionization, forming the molecular ion and various fragment
ions.[14] These ions are then accelerated and separated based on their mass-to-charge ratio
(m/z) by a mass analyzer.[14][15] The detector measures the abundance of each ion, resulting
in the mass spectrum.[14]

Workflow for Spectroscopic Analysis

The following diagram illustrates the general workflow for the spectroscopic analysis of a
chemical compound like 1-nonadecene.
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Caption: Workflow for the spectroscopic analysis of 1-Nonadecene.

This comprehensive guide provides essential spectroscopic data and methodologies for 1-
nonadecene, serving as a foundational resource for its application in scientific research and
development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b7770504?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7770504?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

